Cas no 2137612-33-8 (1H-Pyrazol-4-amine, 1-[2-(2-oxiranyl)ethyl]-)

• Product Name: 1H-Pyrazol-4-amine, 1-[2-(2-oxiranyl)ethyl]-
• CAS No: 2137612-33-8
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 5297918
• Update Time: 2025-11-02

1H-Pyrazol-4-amine, 1-[2-(2-oxiranyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 1-[2-(2-oxiranyl)ethyl]-

• Inchi： 1S/C7H11N3O/c8-6-3-9-10(4-6)2-1-7-5-11-7/h3-4,7H,1-2,5,8H2
• InChI Key： GYDWENIVRUKGLJ-UHFFFAOYSA-N
• SMILES： N1(CCC2CO2)C=C(N)C=N1

Additional information on 1H-Pyrazol-4-amine, 1-[2-(2-oxiranyl)ethyl]-

Comprehensive Overview of 1H-Pyrazol-4-amine, 1-[2-(2-oxiranyl)ethyl]- (CAS No. 2137612-33-8)

The compound 1H-Pyrazol-4-amine, 1-[2-(2-oxiranyl)ethyl]- (CAS No. 2137612-33-8) is a specialized pyrazole derivative with significant potential in pharmaceutical and chemical research. This molecule features a unique oxirane (epoxide) functional group, which enhances its reactivity and utility in synthetic applications. Researchers and industry professionals are increasingly interested in this compound due to its versatile properties and potential applications in drug discovery and material science.

One of the key structural features of 1H-Pyrazol-4-amine, 1-[2-(2-oxiranyl)ethyl]- is its pyrazole core, a five-membered heterocyclic ring containing two nitrogen atoms. This core is widely recognized for its role in medicinal chemistry, often serving as a scaffold for bioactive molecules. The addition of the oxiranyl ethyl side chain introduces further reactivity, making this compound a valuable intermediate for the synthesis of more complex molecules. The CAS No. 2137612-33-8 ensures precise identification in chemical databases and regulatory documentation.

In recent years, the demand for pyrazole-based compounds has surged, driven by their applications in developing anti-inflammatory, anticancer, and antimicrobial agents. The presence of the oxirane group in 1H-Pyrazol-4-amine, 1-[2-(2-oxiranyl)ethyl]- opens avenues for further functionalization, enabling researchers to tailor its properties for specific therapeutic targets. This aligns with current trends in precision medicine and targeted drug delivery, where customized molecular structures are critical.

The synthesis of 1H-Pyrazol-4-amine, 1-[2-(2-oxiranyl)ethyl]- typically involves multi-step organic reactions, including epoxidation and amine protection strategies. These processes require careful optimization to achieve high yields and purity, which are essential for pharmaceutical applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound, ensuring its structural integrity and suitability for further research.

Beyond pharmaceuticals, 1H-Pyrazol-4-amine, 1-[2-(2-oxiranyl)ethyl]- has potential applications in agrochemicals and material science. Its reactive epoxide group can participate in polymerization reactions, contributing to the development of advanced polymers with tailored properties. This versatility makes it a compound of interest for industries seeking innovative solutions for sustainable materials and specialty chemicals.

Market trends indicate growing interest in heterocyclic compounds like 1H-Pyrazol-4-amine, 1-[2-(2-oxiranyl)ethyl]-, particularly in regions with robust pharmaceutical and chemical manufacturing sectors. Researchers and suppliers are increasingly focusing on green chemistry approaches to synthesize such compounds, minimizing environmental impact while maintaining efficiency. This aligns with global initiatives promoting sustainable chemical production and reduced carbon footprints.

For those seeking detailed information about 1H-Pyrazol-4-amine, 1-[2-(2-oxiranyl)ethyl]- (CAS No. 2137612-33-8), reliable sources include chemical databases like PubChem and Reaxys, as well as peer-reviewed journals specializing in organic and medicinal chemistry. These resources provide valuable insights into the compound's properties, synthetic routes, and potential applications, supporting informed decision-making for researchers and industry professionals.

In summary, 1H-Pyrazol-4-amine, 1-[2-(2-oxiranyl)ethyl]- represents a promising compound with diverse applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features, including the pyrazole core and oxirane functionality, make it a valuable tool for synthetic chemists and drug developers. As research continues to uncover new uses for this molecule, its relevance in scientific and industrial contexts is expected to grow, reinforcing its status as a compound of significant interest.